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Compound of Interest

Compound Name: 1H-pyrazole-4-carbaldehyde

Cat. No.: B053337

For Researchers, Scientists, and Drug Development Professionals

Introduction

1H-pyrazole-4-carbaldehyde is a heterocyclic organic compound that serves as a versatile
building block in medicinal chemistry and materials science. Its pyrazole core is a key
pharmacophore in numerous clinically approved drugs, and the reactive aldehyde functionality
allows for a wide range of chemical transformations. A thorough understanding of its physical
properties is paramount for its effective utilization in synthesis, formulation, and quality control.
This guide provides a detailed overview of the key physical and spectroscopic properties of 1H-
pyrazole-4-carbaldehyde, complete with experimental protocols for their determination.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of 1H-pyrazole-4-carbaldehyde is
presented below. These values have been compiled from various chemical suppliers and
databases.
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Property Value
Molecular Formula C4HaN20
Molecular Weight 96.09 g/mol
White to off-white or light yellow crystalline
Appearance
powder
Melting Point 82-83 °C[1][2]
Boiling Point 300.0 °C at 760 mmHg (Predicted)[1][3]
N Slightly soluble in chloroform (with heating) and
Solubility
methanol.[1]
CAS Number 35344-95-7

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and confirmation of 1H-pyrazole-4-

carbaldehyde.
Spectroscopy Data
Spectra available, characteristic peaks for
1H NMR pyrazole ring protons and the aldehyde proton
are expected.[4]
Spectra available, with expected signals for the
13C NMR

carbonyl carbon and pyrazole ring carbons.

Infrared (IR)

Spectra available, showing characteristic
absorption bands for C=0 (aldehyde) and N-H

stretching.

Mass Spectrometry (MS)

Spectra available, with the molecular ion peak

corresponding to the molecular weight.

Experimental Protocols
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The following section details the standard methodologies for determining the key physical
properties of a solid organic compound like 1H-pyrazole-4-carbaldehyde.

Melting Point Determination

The melting point is a critical indicator of purity. For a pure crystalline solid, the melting range is
typically sharp (0.5-1 °C).

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional)

Procedure:

Ensure the 1H-pyrazole-4-carbaldehyde sample is dry and finely powdered. If necessary,
gently grind the crystals using a mortar and pestle.

e Pack a small amount of the powdered sample into the open end of a capillary tube to a depth
of 2-3 mm by tapping the sealed end on a hard surface.[5]

o Place the packed capillary tube into the heating block of the melting point apparatus.

o Set the heating rate to increase rapidly to about 10-15 °C below the expected melting point
(82-83 °C).

o Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.[5]
» Record the temperature at which the first drop of liquid appears (the beginning of melting).

e Record the temperature at which the last crystal melts (the end of melting). The recorded
melting point should be reported as a range.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b053337?utm_src=pdf-body
https://www.benchchem.com/product/b053337?utm_src=pdf-body
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Boiling Point Determination (Microscale Method)

While 1H-pyrazole-4-carbaldehyde is a solid at room temperature, a micro boiling point
determination can be performed on small quantities.

Apparatus:

Melting point apparatus or Thiele tube

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Procedure:

Place a few drops of the molten 1H-pyrazole-4-carbaldehyde into the small test tube.
 Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

o Attach the test tube to a thermometer using a rubber band or wire, ensuring the bottom of
the test tube is level with the thermometer bulb.

 Insert the assembly into a heating bath (e.g., the heating block of a melting point apparatus
or a Thiele tube filled with mineral oil).

o Heat the apparatus. A stream of bubbles will emerge from the open end of the inverted
capillary tube as the air inside expands and then as the sample boils.

o Continue heating until a rapid and continuous stream of bubbles is observed.
e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to be drawn back into the capillary tube.[6]

Solubility Determination (Qualitative)
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This protocol provides a method to assess the solubility of 1H-pyrazole-4-carbaldehyde in
various solvents.

Apparatus:

Small test tubes

Spatula

Pipettes or droppers

Vortex mixer (optional)
Procedure:
o Place approximately 10-20 mg of 1H-pyrazole-4-carbaldehyde into a small test tube.

e Add 1 mL of the desired solvent (e.g., water, methanol, chloroform, acetone, hexane) to the
test tube.

o Agitate the mixture vigorously for 30-60 seconds using a vortex mixer or by flicking the test
tube.

o Observe the mixture. If the solid completely disappears, it is considered soluble. If some or
all of the solid remains, it is sparingly soluble or insoluble.

« |If the compound appears to be insoluble at room temperature, gently heat the test tube in a
warm water bath to observe if solubility increases with temperature. Record this observation.

» Repeat the process for each solvent to be tested.

Spectroscopic Analysis Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e Dissolve 5-10 mg of 1H-pyrazole-4-carbaldehyde in approximately 0.6-0.7 mL of a
deuterated solvent (e.g., CDCls, DMSO-de) in a clean, dry vial.[3]
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o Transfer the solution to a standard 5 mm NMR tube using a Pasteur pipette. Ensure the
solution is free of any solid patrticles.

e Acquire the *H and 3C NMR spectra according to the instrument's standard operating
procedures.

Infrared (IR) Spectroscopy (Thin Solid Film Method):

¢ Dissolve a small amount (a few milligrams) of 1H-pyrazole-4-carbaldehyde in a few drops
of a volatile solvent (e.g., methylene chloride or acetone) in a small vial.[1]

e Using a pipette, place a drop of the solution onto the surface of a clean, dry salt plate (e.qg.,
NaCl or KBr).

» Allow the solvent to evaporate completely, leaving a thin film of the solid compound on the
plate.[1]

¢ Place the salt plate in the sample holder of the IR spectrometer and acquire the spectrum.
Mass Spectrometry (MS):

o Prepare a dilute solution of 1H-pyrazole-4-carbaldehyde in a suitable volatile solvent (e.qg.,
methanol or acetonitrile).

 Introduce the sample into the mass spectrometer via a suitable ionization method, such as
electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS).

o Acquire the mass spectrum over an appropriate mass-to-charge (m/z) range.

Workflow and Logical Relationships

The following diagram illustrates the general workflow for the physical and spectroscopic
characterization of a chemical compound like 1H-pyrazole-4-carbaldehyde.
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Caption: Workflow for the physical and spectroscopic characterization of 1H-pyrazole-4-
carbaldehyde.

Safety and Handling

1H-pyrazole-4-carbaldehyde is classified as harmful if swallowed, causes skin irritation, may
cause an allergic skin reaction, causes serious eye damage, and may cause respiratory
irritation. It is essential to handle this compound in a well-ventilated fume hood while wearing
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat. For detailed safety information, refer to the Safety Data Sheet (SDS).[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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